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Compound of Interest

Compound Name: Piperazine Citrate

CAS No.: 7140-78-5

Cat. No.: B10786954

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Piperazine Citrate, including detailed personal protective equipment

(PPE) requirements, procedural guidance for handling and disposal, and a clear visualization of

associated hazards and safety workflows. By adhering to these protocols, you can minimize

risks and maintain a secure research setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Piperazine Citrate is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2][3] Therefore, the use of appropriate personal protective

equipment is mandatory to prevent exposure. The following table summarizes the

recommended PPE for handling Piperazine Citrate.
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Protection Type Required Equipment Standards/Specifications

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1][4]

Skin Protection

Chemical-resistant gloves

(inspect before use),

impervious clothing, chemical-

resistant apron, and long-

sleeved clothing.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Respiratory Protection

An effective dust mask or a

particle respirator. For higher-

level protection or if exposure

limits are exceeded, a full-face

respirator with appropriate

cartridges is necessary.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Quantitative Safety Data
Understanding the quantitative aspects of a chemical's toxicity is crucial for risk assessment.

Below is a summary of available toxicological data for Piperazine Citrate. It is important to

note that specific occupational exposure limits (OELs) are not widely established. However, a

Threshold Limit Value (TLV) for Piperazine has been suggested by the ACGIH.
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Parameter Value Species/Conditions

ACGIH TLV-TWA
0.03 ppm (inhalable fraction

and vapor)
For Piperazine

Oral LD50 11200 mg/kg Rat

Oral LD50 8500 mg/kg Mouse

Oral LDLo 260 mg/kg/3D-I Child

Oral TDLo 150 mg/kg/5D Man

Intraperitoneal LD50 3548 mg/kg Mouse

LD50: Lethal Dose, 50%; LDLo: Lowest Published Lethal Dose; TDLo: Lowest Published Toxic

Dose; TWA: Time-Weighted Average.

Operational and Disposal Plans: A Step-by-Step
Guide
Proper handling and disposal of Piperazine Citrate are critical for laboratory safety and

environmental protection. The following workflow diagrams illustrate the necessary steps from

preparation to disposal.

Experimental Workflow for Handling Piperazine Citrate
This diagram outlines the procedural steps for safely handling Piperazine Citrate during

laboratory experiments.
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Preparation

Handling

Post-Experiment & Disposal

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Ensure Adequate Ventilation
(Fume Hood or Well-Ventilated Area)

3. Assemble All Necessary Equipment and Reagents

4. Carefully Weigh Piperazine Citrate
(Avoid Dust Formation)

5. Dissolve or Mix as per Protocol

6. Conduct Experiment

7. Decontaminate Work Surfaces

8. Dispose of Waste
(Follow Institutional and Local Regulations)

9. Remove PPE Correctly

10. Wash Hands Thoroughly

Click to download full resolution via product page
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Figure 1: A step-by-step workflow for the safe handling of Piperazine Citrate in a laboratory
setting.

Disposal Plan for Piperazine Citrate Waste
Proper disposal of chemical waste is crucial. Piperazine Citrate waste should be handled as

follows:

Chemical Waste: Dissolve or mix the material with a combustible solvent and burn in a

chemical incinerator equipped with an afterburner and scrubber. Alternatively, offer surplus

and non-recyclable solutions to a licensed disposal company.

Containers: Do not mix with other waste. Handle uncleaned containers as you would the

product itself.

Regulations: All waste disposal must be in accordance with local, national, and

environmental regulations.

Understanding the Risks: Health Hazards of
Piperazine Citrate
This diagram illustrates the potential health hazards associated with Piperazine Citrate
exposure through different routes.

Routes of Exposure

Potential Health Hazards

Inhalation (Dust/Aerosol)

Respiratory Irritation
(Coughing, Shortness of Breath)

Skin Contact

Skin Irritation
(Redness, Itching, Inflammation)

Eye Contact

Serious Eye Irritation
(Redness, Pain, Watering)

Ingestion

Harmful if Swallowed
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Figure 2: Potential health hazards associated with different routes of exposure to Piperazine
Citrate.

First Aid Measures
In case of accidental exposure, immediate action is critical.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Consult a physician if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

By strictly following these safety protocols and being prepared for emergencies, researchers

can handle Piperazine Citrate with confidence and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10786954/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-piperazine-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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